2-[[3-[4-(Difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazin-5-yl]oxy]-1-(3,4-difluorophenyl)ethanol

• Molecular Formula: C20H14F4N4O3
• Molecular Weight: 434.3 g/mol
• IUPAC Name: 2-[[3-[4-(difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazin-5-yl]oxy]-1-(3,4-difluorophenyl)ethanol
• InChI: InChI=1S/C20H14F4N4O3/c21-14-6-3-12(7-15(14)22)16(29)10-30-18-9-25-8-17-26-27-19(28(17)18)11-1-4-13(5-2-11)31-20(23)24/h1-9,16,20,29H,10H2
• InChI Key: BXEWPSCIVPVASC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN=C3N2C(=CN=C3)OCC(C4=CC(=C(C=C4)F)F)O)OC(F)F

Description

MMV672687 is a promising compound in the field of medicinal chemistry, particularly in the fight against malaria. It is part of a series of compounds developed by the Open Source Malaria project, which aims to discover and develop new antimalarial drugs. MMV672687 has shown significant potential due to its high potency and favorable pharmacokinetic properties .

Preparation Methods

The synthesis of MMV672687 involves several steps, starting from commercially available starting materials. The synthetic route typically includes the formation of key intermediates through various chemical reactions such as nucleophilic substitution, cyclization, and functional group transformations. The reaction conditions often involve the use of organic solvents, catalysts, and specific temperature and pressure conditions to achieve the desired product .

Industrial production methods for MMV672687 would likely involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing efficient purification techniques such as crystallization or chromatography .

Chemical Reactions Analysis

MMV672687 undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of MMV672687 might yield a hydroxylated derivative, while reduction could produce a deoxygenated product .

Scientific Research Applications

MMV672687 has several scientific research applications, including:

Chemistry: It serves as a valuable tool for studying the structure-activity relationships of antimalarial compounds. Researchers can modify its structure to understand how different functional groups affect its activity and potency.

Biology: MMV672687 is used in biological assays to study its effects on malaria parasites. It helps in understanding the mechanisms of drug resistance and identifying potential targets for new antimalarial drugs.

Medicine: The compound is being investigated for its potential use as a therapeutic agent for malaria. Clinical trials are ongoing to evaluate its safety and efficacy in humans.

Industry: MMV672687 can be used in the development of new antimalarial drugs.

Mechanism of Action

The mechanism of action of MMV672687 involves its interaction with specific molecular targets in the malaria parasite. It is believed to inhibit the function of key enzymes or proteins essential for the parasite’s survival and replication. This disruption leads to the death of the parasite and the clearance of the infection .

The molecular targets and pathways involved in the action of MMV672687 are still under investigation. studies have shown that it may interfere with the parasite’s ion regulation, protein synthesis, or metabolic pathways .

Comparison with Similar Compounds

MMV672687 can be compared with other similar compounds in the same series, such as MMV670437 and MMV897763. These compounds share similar structural features and mechanisms of action but differ in their potency, pharmacokinetic properties, and resistance profiles .

MMV670437: This compound is also a potent antimalarial agent but has different pharmacokinetic properties compared to MMV672687. It may have a longer half-life or better bioavailability, making it more suitable for certain therapeutic applications.

MMV897763: This compound is a racemic mixture, meaning it contains equal amounts of two enantiomers.

The uniqueness of MMV672687 lies in its combination of high potency, favorable pharmacokinetic properties, and potential for further development as an antimalarial drug. Its structure and activity make it a valuable tool for studying malaria and developing new treatments .